Florifenine-d4
Description
Florifenine-d4 is a deuterium-labeled form of Florifenine . It’s a biochemical used for proteomics research . Stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process .
Molecular Structure Analysis
The molecular formula of Florifenine-d4 is C23H18D4F3N3O2 . The molecular weight is 433.46 .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of Florifenine-d4 involves the introduction of four deuterium atoms into the Florifenine molecule. This can be achieved by using deuterated reagents in the synthesis process.", "Starting Materials": [ "Florifenine", "Deuterated reagents" ], "Reaction": [ "Step 1: Florifenine is reacted with deuterated reagents to introduce deuterium atoms into the molecule.", "Step 2: The resulting compound is purified and characterized using analytical techniques such as NMR spectroscopy.", "Step 3: The final product, Florifenine-d4, is obtained as a deuterated analog of Florifenine." ] } | |
CAS RN |
1346599-27-6 |
Product Name |
Florifenine-d4 |
Molecular Formula |
C23H22F3N3O2 |
Molecular Weight |
433.468 |
IUPAC Name |
(1,1,2,2-tetradeuterio-2-pyrrolidin-1-ylethyl) 2-[[7-(trifluoromethyl)quinolin-4-yl]amino]benzoate |
InChI |
InChI=1S/C23H22F3N3O2/c24-23(25,26)16-7-8-17-20(9-10-27-21(17)15-16)28-19-6-2-1-5-18(19)22(30)31-14-13-29-11-3-4-12-29/h1-2,5-10,15H,3-4,11-14H2,(H,27,28)/i13D2,14D2 |
InChI Key |
DQOYUDHAZMAVLD-RYIWKTDQSA-N |
SMILES |
C1CCN(C1)CCOC(=O)C2=CC=CC=C2NC3=C4C=CC(=CC4=NC=C3)C(F)(F)F |
synonyms |
2-[[7-(Trifluoromethyl)-4-quinolinyl]amino]benzoic Acid 2-(1-Pyrrolidinyl)ethyl-d4 Ester; |
Origin of Product |
United States |
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